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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and relevant

experimental methodologies for tetratriacontane (C₃₄H₇₀). As a long-chain aliphatic

hydrocarbon, tetratriacontane is generally considered to have a low hazard profile. However,

adherence to standard laboratory safety practices is essential. This document consolidates key

data to ensure safe handling and use in a research and development setting.

Chemical and Physical Properties
Tetratriacontane is a saturated hydrocarbon belonging to the alkane series. Its physical and

chemical characteristics are summarized below.
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Property Value Reference

CAS Number 14167-59-0 [1][2]

Molecular Formula C₃₄H₇₀ [1][3][4]

Molecular Weight 478.92 g/mol [1][3][5]

Appearance
White solid, crystalline solid,

flakes, or powder
[2][6]

Melting Point 72-76 °C (162-169 °F) [2][3][6][7]

Boiling Point
285 °C at 0.32 kPa (2.4

mmHg)
[6][7]

Solubility
Insoluble in water. Soluble in

chloroform.
[7][8]

Vapor Pressure Negligible [9]

Stability
Stable under normal storage

and handling conditions.
[1][2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) and the OSHA Hazard Communication Standard (29 CFR 1910.1200), tetratriacontane
is not classified as a hazardous substance.[1][2][5][10]

GHS Hazard Pictograms: Not applicable.[1][10]

Signal Word: Not applicable.[1][10]

Hazard Statements: Not applicable.[1][10]

Primary Routes of Exposure: Inhalation of dust or fumes from heated material, skin contact,

eye contact, and ingestion.

Potential Health Effects:
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Eye Contact: May cause minor, transient irritation.

Skin Contact: Not expected to cause skin irritation.[11]

Inhalation: Inhalation of dust may cause respiratory tract irritation. Inhalation of fumes from

heated material may cause irritation.[1]

Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort, including

nausea and vomiting.[1]

Handling and Storage Protocols
Adherence to proper laboratory procedures is crucial for the safe handling of any chemical,

including those with a low hazard profile like tetratriacontane.

Standard Handling Workflow
The following workflow outlines the standard procedure for handling tetratriacontane in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.cosmobiousa.com/content/document/larodan/lrd-05-3400_tetratriacontane_msds.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don appropriate Personal
Protective Equipment (PPE)

Ensure work area is clean
and well-ventilated

Weigh solid material carefully
to avoid dust generation

Proceed to handling

Transfer to container

If heating, use a fume hood
to control vapors

Clean equipment and work surface

Proceed to cleanup

Dispose of waste in
accordance with regulations

Store tetratriacontane in a tightly
closed container in a cool, dry place

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling tetratriacontane.
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Personal Protective Equipment (PPE)
While tetratriacontane has a low hazard profile, the use of standard PPE is recommended to

minimize any potential exposure and to instill good laboratory practice.

Eye Protection: Safety glasses or goggles.[6]

Skin Protection: Protective gloves (e.g., nitrile rubber) are recommended, especially for

prolonged contact.[6][9] Lab coat.

Respiratory Protection: Not normally required for handling the solid material. If significant

dust is generated or the material is heated, a NIOSH-approved respirator for dusts or organic

vapors should be used.[6][8]

Storage Requirements
Store in a cool, dry, and well-ventilated area.[1][2] Keep containers tightly closed to prevent

contamination. Store away from incompatible materials, particularly strong oxidizing agents like

nitric acid or peroxides.[1][2][8]

Emergency Procedures
First-Aid Measures
The following diagram outlines the decision-making process for first-aid response to an

exposure incident.
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Exposure Occurs

What type of exposure?

Skin Contact:
1. Wash off with plenty of water. [2]

2. Remove contaminated clothing. [1]
3. Seek medical attention if irritation develops. [1, 2]

Skin

Eye Contact:
1. Rinse cautiously with water for at least 15 minutes. [2, 4]

2. Remove contact lenses, if present and easy to do. [4]
3. Seek medical attention if irritation persists. [2, 4]

Eye

Inhalation (Dust/Fumes):
1. Move person to fresh air. [1, 2, 4]

2. Keep at rest in a comfortable position for breathing. [4]
3. Seek medical attention if symptoms persist. [1]

Inhalation

Ingestion:
1. Clean mouth with water. [2]

2. Drink plenty of water afterwards. [2]
3. Do NOT induce vomiting.

4. Seek medical attention if large amount is ingested or symptoms occur. [1, 2]

Ingestion

Click to download full resolution via product page

Caption: Decision tree for first-aid measures after exposure.

Fire-Fighting Measures
Flammability: The product is a combustible solid but is not considered flammable in its solid

state.[1]

Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as water

spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[2][6]

Hazardous Combustion Products: Burning may produce carbon monoxide (CO) and carbon

dioxide (CO₂).[1][2]

Advice for Firefighters: Wear full protective gear and a self-contained breathing apparatus

(SCBA) in a pressure-demand, MSHA/NIOSH-approved configuration.[2]

Accidental Release Measures
The following workflow should be followed in the event of a spill.
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Spill Detected

Assess Spill Size

Small Spill:
1. Wipe up with a cloth or use absorbent paper. [1]

2. Dampen solid material with a solvent like acetone to minimize dust if necessary. [6]
3. Clean the area with soap and water. [6]

Small

Large Spill:
1. Cover with sand, earth, or other non-combustible absorbent material. [1]

2. Sweep or shovel up material into suitable, labeled containers for disposal. [2]
3. Avoid dust formation. [2]

Large

Ensure proper PPE is worn
(gloves, safety glasses, respirator if dusty)

Report large spills to environmental
agency if required. [1]

Ensure adequate ventilation

Dispose of waste and contaminated materials
in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

Toxicological and Ecological Profile
Toxicological Information
The toxicological properties of tetratriacontane have not been fully investigated.[2][12]

However, based on available data for long-chain alkanes and the information provided in safety

data sheets, the acute toxicity is expected to be very low.

Acute Toxicity: No data available; not classified as an acutely toxic substance.[1][12]
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Skin Corrosion/Irritation: Not classified as an irritant. One source notes that minor irritation

may occur in susceptible individuals.[11]

Serious Eye Damage/Irritation: Not classified.

Respiratory or Skin Sensitization: Not expected to be a sensitizer.[1]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No carcinogenic, mutagenic, or

reproductive toxic effects have been reported. It is not listed as a carcinogen by IARC, NTP,

ACGIH, or OSHA.[1][12]

Ecological Information
Ecotoxicity: Ecotoxicity data is not readily available. Due to its very low water solubility, it is

not expected to be toxic to aquatic life.[1]

Persistence and Degradability: As a long-chain alkane, tetratriacontane is not expected to

be readily biodegradable, but it is expected to degrade in the natural environment over time.

[1][11]

Bioaccumulation: Due to its high lipophilicity, there is a potential for bioaccumulation in

aquatic organisms.[1][11]

Mobility in Soil: Low mobility is expected due to low water solubility.

Representative Experimental Protocols
While specific experimental data for tetratriacontane is sparse, its safety profile would be

assessed using standardized methodologies, such as the OECD Guidelines for the Testing of

Chemicals. The following are representative protocols that would be used to evaluate the key

safety endpoints.

Skin Irritation: OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This non-animal test method is used to predict the skin irritation potential of chemicals.[2][5][6]
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Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model, which mimics the upper layers of human skin.[10] Chemical-induced irritation is

identified by its cytotoxic effect, measured as a decrease in cell viability.

Methodology Summary:

Tissue Preparation: Three-dimensional RhE tissue models are pre-incubated in a defined

culture medium.

Application of Test Substance: A small quantity of the test substance (e.g., 25 mg for a

solid) is applied uniformly to the surface of triplicate tissue models.[2] A negative control

(e.g., water or PBS) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in

parallel.[2]

Exposure and Incubation: The tissues are exposed to the test substance for a defined

period (e.g., 60 minutes) at 37°C.[2]

Rinsing and Post-Incubation: The substance is thoroughly rinsed from the tissue surface,

and the tissues are transferred to fresh medium and incubated for a recovery period (e.g.,

42 hours).[2]

Viability Assessment: Cell viability is measured using the MTT assay. Tissues are

incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide),

which is converted by mitochondrial dehydrogenases of viable cells into a blue formazan

salt.

Data Analysis: The formazan is extracted from the tissues, and its concentration is

determined by measuring optical density (spectrophotometry). The percentage viability of

the test tissues is calculated relative to the negative control tissues.

Classification:

Irritant (UN GHS Category 2): If mean tissue viability is ≤ 50%.[6][10]

Non-Irritant: If mean tissue viability is > 50%.[6][10]
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Biodegradability: OECD Test Guideline 301 (Ready
Biodegradability)
This series of tests is used to determine if a chemical is "readily biodegradable." For a poorly

soluble substance like tetratriacontane, the Manometric Respirometry Test (OECD 301F) is

often suitable.

Principle: This method measures the oxygen consumed by a microbial population while

biodegrading the test substance in an aqueous medium over 28 days.[9][13]

Methodology Summary:

Test Setup: The test substance is added to a mineral medium inoculated with

microorganisms (typically from activated sludge of a wastewater treatment plant). The

mixture is placed in a closed respirometer.

Incubation: The system is incubated at a constant temperature (e.g., 22°C) in the dark with

continuous stirring for 28 days.[9]

Measurement: The consumption of oxygen is measured continuously by a pressure

transducer or other device.

Data Analysis: The amount of oxygen consumed is compared to the theoretical oxygen

demand (ThOD), which is the calculated total amount of oxygen required to completely

oxidize the chemical to CO₂ and H₂O. The percentage of biodegradation is calculated.

Classification:

Readily Biodegradable: If the substance reaches ≥ 60% of its ThOD within a 10-day

window during the 28-day test period.[9][13] Tetratriacontane would not be expected to

meet this criterion.

Disposal Considerations
Dispose of tetratriacontane and any contaminated materials in accordance with all applicable

local, state, and federal regulations. The substance is not classified as hazardous waste.[1] Do

not dispose of it into sewers or the environment.[1]
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Disclaimer: This document is intended as a technical guide for informational purposes only and

is based on publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS)

provided by the manufacturer. Users should always consult the specific SDS for the material

they are handling and conduct their own risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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